Tert-butyl 2-carbamoylpiperazine-1-carboxylate

• IUPAC Name: tert-butyl 2-carbamoylpiperazine-1-carboxylate
• InChI: InChI=1S/C10H19N3O3/c1-10(2,3)16-9(15)13-5-4-12-6-7(13)8(11)14/h7,12H,4-6H2,1-3H3,(H2,11,14)
• InChI Key: UVEICGPURAVJRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNCC1C(=O)N
• Molecular Formula: C10H19N3O3
• Molecular Weight: 229.28 g/mol

Description

Tert-butyl 2-carbamoylpiperazine-1-carboxylate is a chemical compound with the molecular formula C10H19N3O3. It is used for research and development purposes.

Molecular Structure Analysis

The InChI code for Tert-butyl 2-carbamoylpiperazine-1-carboxylate is 1S/C10H19N3O3/c1-10(2,3)16-9(15)13-5-4-12-6-7(13)8(11)14/h7,12H,4-6H2,1-3H3,(H2,11,14). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

Tert-butyl 2-carbamoylpiperazine-1-carboxylate is a solid at room temperature. It has a molecular weight of 229.28. The compound should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Synthesis of Derivatives

“Tert-butyl 2-carbamoylpiperazine-1-carboxylate” can be used as a starting material for the synthesis of various derivatives. . These derivatives can have different properties and potential applications, expanding the utility of the original compound.

Structural Studies

. Understanding the crystal and molecular structure of a compound is crucial in many areas of research, including drug design and materials science.

Bioactive Compound Research

. Therefore, this compound could potentially be used in the research and development of new bioactive compounds.

Protease Inhibitor Research

. This suggests potential applications in medical research, particularly in the development of new drugs.

Radiopharmaceutical Research

. .

Peptide Linkage

. This suggests potential applications in peptide and protein research, as well as in the development of peptide-based drugs.

Safety and Hazards

Tert-butyl 2-carbamoylpiperazine-1-carboxylate is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Mechanism of Action

Target of Action

The primary targets of Tert-butyl 2-carbamoylpiperazine-1-carboxylate are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles in biological systems .

Biochemical Pathways

The biochemical pathways affected by Tert-butyl 2-carbamoylpiperazine-1-carboxylate Given the complexity of biological systems, it is likely that this compound influences multiple pathways, leading to a range of downstream effects .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Tert-butyl 2-carbamoylpiperazine-1-carboxylate These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy and safety profile .

Result of Action

The molecular and cellular effects of Tert-butyl 2-carbamoylpiperazine-1-carboxylate The compound’s effects will depend on its specific targets and mode of action, as well as the specific biological context in which it is used .

Action Environment

The action, efficacy, and stability of Tert-butyl 2-carbamoylpiperazine-1-carboxylate can be influenced by a variety of environmental factors. These may include the pH and temperature of the biological environment, the presence of other compounds, and specific characteristics of the target cells or organisms .